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Compound of Interest

Compound Name: Chloropentamethyldisilane
CAS No.: 1560-28-7
Cat. No.: B075337

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling Chloropentamethyldisilane

Chloropentamethyldisilane, a unique organosilicon compound, holds significant potential for
innovation in synthetic chemistry and materials science. This guide serves as a comprehensive
technical resource, delving into its core characteristics, synthesis, and diverse applications,
with a particular focus on its relevance to drug discovery and development. Its distinct
molecular architecture, featuring a silicon-silicon bond and a reactive chlorine atom, makes it a
versatile reagent for the introduction of the pentamethyldisilanyl moiety into organic molecules.

CAS Number: 1560-28-7[1][2]

Molecular Formula: C5H15CISi2[1]

Molecular Structure and Properties
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Chloropentamethyldisilane, also known by its systematic name 1-chloro-1,1,2,2,2-
pentamethyldisilane, possesses a unique structural framework.[2] The molecule consists of two
silicon atoms linked by a single bond. One silicon atom is bonded to three methyl groups (a
trimethylsilyl group), while the second silicon atom is bonded to two methyl groups and a
chlorine atom. This arrangement results in a sterically hindered yet reactive center at the
silicon-chlorine bond.

Key Structural Features:

e Si-Si Bond: The presence of a silicon-silicon bond is a defining characteristic, contributing to
the compound's electronic properties and reactivity.

» Si-Cl Bond: The polar silicon-chlorine bond is the primary site of nucleophilic attack, making
it a versatile functional group for a variety of chemical transformations.

o Methyl Groups: The five methyl groups contribute to the compound's lipophilicity and
influence its steric profile.

A summary of its key physical properties is provided in the table below:
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Below is a diagram illustrating the molecular structure of chloropentamethyldisilane.

Caption: Molecular structure of chloropentamethyldisilane.

Synthesis of Chloropentamethyldisilane
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The synthesis of chloropentamethyldisilane is a critical aspect for its accessibility in research
and industrial applications. While various methods can be conceptualized, a common approach
involves the reaction of a silyl anion with a chlorosilane. A detailed, exemplary protocol is
outlined below.

Experimental Protocol: Synthesis via Silyl Anion Intermediate

This protocol describes a laboratory-scale synthesis. All operations should be conducted under
an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Materials:

Hexamethyldisilane

Methyllithium in diethyl ether

Dichlorodimethylsilane

Anhydrous tetrahydrofuran (THF)

Anhydrous hexane

Standard glassware for air-sensitive chemistry (Schlenk line, cannulas, etc.)
Step-by-Step Methodology:
o Generation of the Silyl Anion:

o In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
reflux condenser, and a dropping funnel under a nitrogen atmosphere, dissolve
hexamethyldisilane in anhydrous THF.

o Cool the solution to 0 °C using an ice bath.

o Slowly add a solution of methyllithium in diethyl ether to the stirred solution. The reaction is
exothermic. Maintain the temperature below 10 °C.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b075337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2 hours. This step generates the pentamethyldisilanyllithium
intermediate.

e Reaction with Dichlorodimethylsilane:
o Cool the solution of the silyl anion back to 0 °C.

o Slowly add a solution of dichlorodimethylsilane in anhydrous THF to the reaction mixture
via the dropping funnel. A white precipitate of lithium chloride will form.

o After the addition is complete, allow the mixture to warm to room temperature and stir
overnight.

o Work-up and Purification:

o Quench the reaction by the slow addition of a saturated aqueous solution of ammonium
chloride.

o Separate the organic layer and extract the aqueous layer with diethyl ether.

o Combine the organic layers and wash with brine, then dry over anhydrous magnesium
Sulfate.

o Filter the drying agent and remove the solvent under reduced pressure.

o The crude product is then purified by fractional distillation under reduced pressure to yield
pure chloropentamethyldisilane.

Causality Behind Experimental Choices:

 Inert Atmosphere: Organolithium reagents and silyl anions are highly reactive towards
oxygen and moisture. An inert atmosphere is crucial to prevent the degradation of these
intermediates and ensure a high yield of the desired product.

o Anhydrous Solvents: Water reacts with both the organolithium reagent and the chlorosilane
starting materials, leading to undesired side products.
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o Low-Temperature Addition: The initial lithiation and the subsequent reaction with the
chlorosilane are exothermic. Maintaining a low temperature helps to control the reaction rate,
minimize side reactions, and ensure safety.

o Fractional Distillation: This purification technique is effective for separating the desired
product from unreacted starting materials and byproducts based on their different boiling
points.

Below is a workflow diagram illustrating the synthesis process.
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s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow for the synthesis of chloropentamethyldisilane.

Applications in Research and Drug Development

The unique reactivity of the Si-Cl bond in chloropentamethyldisilane makes it a valuable
reagent in organic synthesis, with emerging applications in the pharmaceutical and drug
development sectors.

1. Silylation and Protection of Functional Groups:

Similar to other chlorosilanes, chloropentamethyldisilane can be used to protect hydroxyl,
amino, and thiol groups. The resulting pentamethyldisilanyl ethers, amines, and thioethers offer
a distinct steric and electronic profile compared to smaller silyl protecting groups. This can be
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advantageous in multi-step syntheses where selective protection and deprotection are
required. The increased steric bulk can enhance the stability of the protected group under
certain reaction conditions.

2. Introduction of a Lipophilic Moiety:

The five methyl groups of the pentamethyldisilanyl group significantly increase the lipophilicity
of a molecule. In drug development, modifying a lead compound with such a moiety can have a
profound impact on its pharmacokinetic properties, such as membrane permeability, metabolic
stability, and oral bioavailability. By strategically introducing a pentamethyldisilanyl group,
medicinal chemists can fine-tune the drug-like properties of a candidate molecule.

3. Bioisosteric Replacement:

The silicon atom in the pentamethyldisilanyl group can act as a bioisostere for a quaternary
carbon atom. This substitution can lead to subtle changes in bond angles, bond lengths, and
electronic distribution, which can in turn affect the binding affinity of a drug molecule to its
target protein. Exploring such silicon-for-carbon substitutions is a growing area of interest in
medicinal chemistry for lead optimization.

4. Precursor to Other Silylating Agents:

Chloropentamethyldisilane can serve as a precursor for the synthesis of other
pentamethyldisilanyl-containing reagents with different leaving groups, such as triflates or
amides. These reagents may offer different reactivity profiles and may be more suitable for
specific synthetic transformations.

Spectroscopic Characterization

The identity and purity of chloropentamethyldisilane are typically confirmed using a
combination of spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is expected to show distinct signals for the methyl
groups attached to the two different silicon atoms. The trimethylsilyl group will exhibit a
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singlet integrating to nine protons, while the dimethylsilyl group will show a singlet
integrating to six protons.

o 183C NMR: The carbon NMR spectrum will display corresponding signals for the methyl
carbons.

o 29Sj NMR: The silicon NMR spectrum will show two distinct resonances, confirming the
presence of two different silicon environments.

« Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for Si-
C and C-H stretching and bending vibrations. The Si-Cl stretch will also be observable.

e Mass Spectrometry (MS): Mass spectrometry will show the molecular ion peak and
characteristic fragmentation patterns, including the loss of a methyl group or a chlorine atom,
which can be used to confirm the molecular weight and structure.

Safety and Handling

Chloropentamethyldisilane is a flammable liquid and is corrosive.[2] It reacts with water, and
appropriate safety precautions must be taken during its handling and storage.

» Handling: Work in a well-ventilated fume hood and wear appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat.

» Storage: Store in a cool, dry, and well-ventilated area away from sources of ignition and
incompatible materials such as water, alcohols, and strong oxidizing agents. The container
should be tightly sealed under an inert atmosphere.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

Chloropentamethyldisilane is a valuable and versatile organosilicon compound with
significant potential in synthetic chemistry and drug development. Its unique molecular
structure, characterized by a Si-Si bond and a reactive Si-Cl bond, allows for the introduction of
the sterically demanding and lipophilic pentamethyldisilanyl group. As our understanding of the
role of silicon in medicinal chemistry continues to grow, reagents like
chloropentamethyldisilane will undoubtedly play an increasingly important role in the design
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and synthesis of novel therapeutic agents. This guide has provided a foundational
understanding of its properties, synthesis, and applications, aiming to empower researchers
and scientists to explore its full potential in their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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